ent-Kaur-16-en-19-oate
Overview
Description
Ent-kaur-16-en-19-oate is a monocarboxylic acid anion that is the conjugate base of ent-kaur-16-en-19-oic acid, obtained by deprotonation of the carboxy group. It is a conjugate base of an ent-kaur-16-en-19-oic acid.
Scientific Research Applications
Inhibition of Na+,K+-ATPase Activity
ent-Kaur-16-en-19-oate, derived from Croton oblongifolius, acts as an inhibitor of Na+,K+-ATPase, an enzyme crucial in maintaining the electrochemical gradient across cell membranes. This compound and its derivatives have been found to exhibit significant inhibitory activities, suggesting potential therapeutic applications in conditions where modulation of Na+,K+-ATPase is beneficial (Ngamrojnavanich et al., 2003).
Cytotoxic and Apoptosis-Inducing Effects
ent-Kaur-16-en-19-oate derivatives have shown cytotoxic and apoptosis-inducing effects, particularly in cancer research. ent-15-Oxo-kaur-16-en-19-oic acid, a derivative, demonstrated significant proapoptotic effects on human prostate carcinoma cells, indicating its potential as a chemopreventive or therapeutic agent in cancer treatment (Ruiz et al., 2008).
Microbial Biotransformation
Microorganisms like Absidia blakesleeana and Rhizopus oligosporus can biotransform ent-Kaur-16-en-19-oate into novel metabolites. These microbial transformations yield compounds with varied structures and potential applications in pharmaceuticals and agrochemicals (Taveepanich et al., 2010).
Anti-Trypanosomicidal Activity
Certain ent-Kaur-16-en-19-oate derivatives have demonstrated activity against Trypanosoma cruzi, the causative agent of Chagas' disease. This finding highlights the potential of these compounds in developing new treatments for trypanosomiasis (Batista et al., 1999).
Anti-Platelet Aggregation Activity
Some derivatives of ent-Kaur-16-en-19-oate have shown inhibitory effects on platelet aggregation, a key factor in thrombosis. This suggests their potential application in preventing or treating thrombotic disorders (Yang et al., 2002).
properties
Product Name |
ent-Kaur-16-en-19-oate |
|---|---|
Molecular Formula |
C20H29O2- |
Molecular Weight |
301.4 g/mol |
IUPAC Name |
(1S,4S,5R,9S,10R,13R)-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate |
InChI |
InChI=1S/C20H30O2/c1-13-11-20-10-7-15-18(2,16(20)6-5-14(13)12-20)8-4-9-19(15,3)17(21)22/h14-16H,1,4-12H2,2-3H3,(H,21,22)/p-1/t14-,15+,16+,18-,19-,20-/m1/s1 |
InChI Key |
NIKHGUQULKYIGE-OTCXFQBHSA-M |
Isomeric SMILES |
C[C@@]12CCC[C@@]([C@H]1CC[C@]34[C@H]2CC[C@H](C3)C(=C)C4)(C)C(=O)[O-] |
Canonical SMILES |
CC12CCCC(C1CCC34C2CCC(C3)C(=C)C4)(C)C(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
